((1-(4-Bromophenyl)hexyl)oxy)(tert-butyl)dimethylsilane

• IUPAC Name: 1-(4-bromophenyl)hexoxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C18H31BrOSi/c1-7-8-9-10-17(15-11-13-16(19)14-12-15)20-21(5,6)18(2,3)4/h11-14,17H,7-10H2,1-6H3
• InChI Key: STBAOIZEBPGWRS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CC=C(C=C1)Br)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C18H31BrOSi
• Molecular Weight: 371.4 g/mol

Description

This compound, also known as WXC06094, is a chemical with the CAS Number 836643-56-2. It has a molecular formula of C18H31BrOSi and a molecular weight of 371.43.

Molecular Structure Analysis

The molecular structure of this compound consists of a bromophenyl group attached to a hexyl chain, which is further connected to a dimethylsilane group via an oxygen atom. The presence of the bromine atom suggests that it could be involved in various reactions as a leaving group.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.072±0.06 g/cm3 and a predicted boiling point of 377.6±17.0 °C. Other properties such as its melting point and flash point are not available.

Scientific Research Applications

Organosilicon Chemistry and Synthesis

• . Its unique structure combines a tert-butyl group, a dimethylsilyl moiety, and a 4-bromophenylhexyl ether linkage.

Precursor for Biologically Active Natural Products

• . These natural products exhibit diverse pharmacological activities.

Synthesis routes and methods I

Procedure details

TBSOTf (2.9 mL, 12.6 mmol) was added to an ice-cold solution of 4 (3.017 g, 11.7 mmol) and 2,6-lutidine (1.6 mL, 13.7 mmol) in dichloromethane (30 mL). The reaction was stirred for 2 h at room temperature and then 100 mL saturated sodium bicarbonate solution was added. The resulting mixture was extracted with dichloromethane (30 mL) and the dichloromethane layer was washed with 1 M HCl (2×50 mL) and brine (50 mL). The dichloromethane solution was then dried (MgSO4), filtered and evaporated. Purification of the residue by flash chromatography on silica gel (hexanes) gave compound 5 (3.843 g, 88%).

Synthesis routes and methods II

Procedure details

t-Butyidimethylsilylchloride (2.49 g, 16.5 mmol) was added to a solution of the alcohol 6 (3.6 g, 14.0 mmol) and imidazole (1.91 g, 28.0 mmol) in DMF (22 mL) at 23° C. The reaction was stirred for 16 h, diluted with Et2O and washed with 1 N HCl, saturated aqueous NaHCO3 and brine. The organic portion was dried (MgSO4), filtered and concentrated in vacuo. FCC (silica gel, 100% hex) afforded 5.18 g (63%) of the silyl ether 7 as a clear, colorless oil.